Cas no 1497119-71-7 (2-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 1497119-71-7
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6229850
• PubChem ID: 82474031
• Update Time: 2025-05-24

2-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid
• 1497119-71-7
• EN300-1850844

• Inchi： 1S/C14H15NO2/c1-8-13(10-7-11(10)14(16)17)9-5-3-4-6-12(9)15(8)2/h3-6,10-11H,7H2,1-2H3,(H,16,17)
• InChI Key： DCWJDSKNCZXSLE-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C2C=CC=CC=2N(C)C=1C)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid

Research Brief on 2-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid (CAS: 1497119-71-7): Recent Advances and Applications

The compound 2-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid (CAS: 1497119-71-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel indole-based therapeutics. Indole derivatives are well-known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The incorporation of a cyclopropane carboxylic acid moiety into the indole scaffold, as seen in 2-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid, has been shown to enhance its metabolic stability and binding affinity to target proteins.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a modulator of the aryl hydrocarbon receptor (AhR) pathway, which plays a critical role in immune regulation and xenobiotic metabolism. The researchers utilized a combination of molecular docking and in vitro assays to elucidate the compound's binding mode and its potential as a lead structure for developing novel immunomodulators.

In addition to its pharmacological potential, advancements in the synthetic routes for 2-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid have been reported. A recent publication in Organic Letters described an optimized, scalable synthesis using a palladium-catalyzed cyclopropanation reaction, which significantly improved yield and purity compared to traditional methods. This development is particularly relevant for industrial-scale production and further preclinical studies.

Ongoing research is exploring the compound's utility in targeted drug delivery systems. Preliminary data suggest that its structural features allow for conjugation with nanoparticles and other drug carriers, enhancing bioavailability and tissue specificity. These findings position 2-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid as a promising candidate for next-generation therapeutics in oncology and autoimmune diseases.

In conclusion, the latest research on 2-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid underscores its multifaceted potential in drug discovery and development. Future studies are expected to further elucidate its mechanisms of action and expand its applications in precision medicine.